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Compound of Interest

Compound Name: Triphenylstannane

Cat. No.: B1218745 Get Quote

An in-depth guide tailored for researchers, scientists, and professionals in drug development,

this document provides a comprehensive overview of the solubility of triphenylstannane in

common organic solvents. Due to the scarcity of precise quantitative data in publicly available

literature, this guide focuses on collating qualitative solubility information and presenting a

detailed, generalized experimental protocol for its determination.

Triphenylstannane, also known as triphenyltin hydride ((C₆H₅)₃SnH), is a versatile organotin

compound widely employed in organic synthesis.[1][2] Its utility as a reducing agent and in

radical reactions necessitates a thorough understanding of its solubility characteristics for

optimal reaction design, purification, and handling.[1] This guide aims to provide a practical

resource for laboratory professionals by summarizing the known solubility profile of

triphenylstannane and offering a robust methodology for its empirical determination.

Qualitative Solubility of Triphenylstannane
Triphenylstannane is a colorless to yellowish solid at room temperature.[3] The principle of

"like dissolves like" is a key determinant of its solubility.[2] As a non-polar molecule, it exhibits

good solubility in a range of non-polar and moderately polar organic solvents, while being

virtually insoluble in polar solvents like water.[1][2]

The following table summarizes the qualitative solubility of triphenylstannane in various

common organic solvents based on available data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1218745?utm_src=pdf-interest
https://www.benchchem.com/product/b1218745?utm_src=pdf-body
https://www.benchchem.com/product/b1218745?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5462311_EN.htm
https://www.solubilityofthings.com/triphenylstannane
https://m.chemicalbook.com/ProductChemicalPropertiesCB5462311_EN.htm
https://www.benchchem.com/product/b1218745?utm_src=pdf-body
https://www.benchchem.com/product/b1218745?utm_src=pdf-body
https://www.benchchem.com/product/b1218745?utm_src=pdf-body
https://cymitquimica.com/cas/892-20-6/
https://www.solubilityofthings.com/triphenylstannane
https://m.chemicalbook.com/ProductChemicalPropertiesCB5462311_EN.htm
https://www.solubilityofthings.com/triphenylstannane
https://www.benchchem.com/product/b1218745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Chemical Formula Polarity Solubility

Benzene C₆H₆ Non-polar Soluble[1][2][4]

Toluene C₇H₈ Non-polar Soluble[1][2][4]

Diethyl Ether (C₂H₅)₂O Polar aprotic Soluble[2]

Tetrahydrofuran (THF) C₄H₈O Polar aprotic Soluble[5][6]

Chloroform CHCl₃ Polar aprotic Slightly soluble[7]

Water H₂O Polar protic Insoluble[1][2][4]

It is important to note that solubility can be influenced by temperature; for most solid-liquid

systems, solubility increases with temperature.[2]

Experimental Protocol for Determining
Triphenylstannane Solubility
The following is a generalized gravimetric method for determining the solubility of

triphenylstannane in a specific organic solvent at a given temperature. This protocol is

designed to be conducted by trained laboratory personnel with appropriate safety precautions

in place, given the toxicity of organotin compounds.[8]

Materials:

Triphenylstannane (high purity)

Anhydrous organic solvent of interest

Analytical balance (readable to ±0.1 mg)

Thermostatically controlled shaker or magnetic stirrer with heating capabilities

Calibrated thermometer

Syringe filters (e.g., 0.2 µm PTFE)
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Glass vials with screw caps

Syringes and needles

Drying oven or vacuum oven

Inert gas supply (e.g., nitrogen or argon) - recommended for sensitive solvents

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of triphenylstannane to a glass vial. The presence of undissolved

solid is crucial to ensure saturation.

Add a known volume of the chosen organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or on a heated magnetic stir plate.

Agitate the mixture at a constant, recorded temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection:

Once equilibrium is achieved, cease agitation and allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a

syringe, taking care not to disturb the solid residue.

Attach a syringe filter to the syringe and dispense the filtered solution into a pre-weighed

(tared) glass vial. Record the exact weight of the empty vial.

Solvent Evaporation:

Place the vial containing the filtered solution in a drying oven or vacuum oven at a

temperature sufficient to evaporate the solvent without decomposing the
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triphenylstannane. Gentle heating under a stream of inert gas can also be employed.

Continue the evaporation process until the solid residue is completely dry and a constant

weight is achieved.

Data Analysis:

Allow the vial to cool to room temperature in a desiccator to prevent moisture absorption.

Weigh the vial containing the dry triphenylstannane residue.

Calculate the mass of the dissolved triphenylstannane by subtracting the tare weight of

the vial from the final weight.

The solubility can then be expressed in various units, such as grams per 100 mL of

solvent ( g/100 mL) or moles per liter (mol/L).

Calculation:

Solubility ( g/100 mL) = (Mass of dissolved triphenylstannane (g) / Volume of solvent used for

dissolution (mL)) * 100

Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of

triphenylstannane solubility.
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Experimental Workflow for Determining Triphenylstannane Solubility

1. Preparation of Saturated Solution

2. Sample Collection

3. Solvent Evaporation

4. Data Analysis

Add excess triphenylstannane to vial

Add known volume of solvent

Seal vial and equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw known volume of supernatant

Filter into a pre-weighed vial

Evaporate solvent to dryness

Cool vial in a desiccator

Weigh vial with residue

Calculate mass of dissolved solid

Determine solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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